(3-Chloro-benzofuran-2-ylmethyl)methylamine
Cat. No. B8577699
M. Wt: 195.64 g/mol
InChI Key: LPBFVDFPKJBNRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[BH4-:15].[CH3:13][NH2:14].[CH3:17][OH:18].[Cl:1][c:2]1[c:3]([CH:11]=[O:12])[o:4][c:5]2[c:6]1[cH:7][cH:8][cH:9][cH:10]2.[Na+:16]>>[Cl:1][c:2]1[c:3]([CH2:11][NH:14][CH3:13])[o:4][c:5]2[c:6]1[cH:7][cH:8][cH:9][cH:10]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1oc2ccccc2c1Cl
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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CNCc1oc2ccccc2c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
